Cas no 881415-69-6 (Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2))
881415-69-6 structure
Product Name:Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
CAS No:881415-69-6
MF:C14H14N2Na2O14S2
MW:544.375504016876
CID:721100
PubChem ID:101410751
Update Time:2025-04-19
Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
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- Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
- BIS(SULFOSUCCINIMIDYL)ADIPATE SODIUM SALT
- Adipic acid bis[2,5-dioxo-3-(sodiooxysulfonyl)pyrrolizino]
- 881415-69-6
- Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl)ester,sodium salt(1:2)
- disodium;1-[6-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-6-oxohexanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
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- Inchi: 1S/C14H16N2O14S2.2Na/c17-9-5-7(31(23,24)25)13(21)15(9)29-11(19)3-1-2-4-12(20)30-16-10(18)6-8(14(16)22)32(26,27)28;;/h7-8H,1-6H2,(H,23,24,25)(H,26,27,28);;/q;2*+1/p-2
- InChI Key: NLBCWEMDTFOZHG-UHFFFAOYSA-L
- SMILES: S(C1C(N(C(C1)=O)OC(CCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 543.96800
- Monoisotopic Mass: 543.96818404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 955
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 259Ų
Experimental Properties
- PSA: 258.52000
- LogP: -1.15400
Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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